![molecular formula C11H8BrNO2S B1373450 [2-(2-Bromophenyl)-1,3-thiazol-4-yl]acetic acid CAS No. 1094456-17-3](/img/structure/B1373450.png)
[2-(2-Bromophenyl)-1,3-thiazol-4-yl]acetic acid
Overview
Description
“[2-(2-Bromophenyl)-1,3-thiazol-4-yl]acetic acid” is a chemical compound with the CAS Number: 1094456-17-3 . It has a molecular weight of 298.16 . The IUPAC name for this compound is [2- (2-bromophenyl)-1,3-thiazol-4-yl]acetic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H8BrNO2S/c12-9-4-2-1-3-8 (9)11-13-7 (6-16-11)5-10 (14)15/h1-4,6H,5H2, (H,14,15) . This indicates that the compound contains carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms.Scientific Research Applications
Synthesis of 8-Methoxy-2-Tetralone
This compound has been used as a starting reagent in the synthesis of 8-methoxy-2-tetralone . Tetralones are a type of chemical compound used in various chemical reactions and have applications in pharmaceuticals and other industries.
Preparation of Di- and Tri-substituted 2-Oxopiperazines
2-(2-Bromophenyl)-1,3-thiazol-4-yl acetic acid has also been used in the preparation of di- and tri-substituted 2-oxopiperazines . Oxopiperazines are a class of organic compounds containing a piperazine ring, and they are used in the synthesis of various pharmaceuticals.
Safety And Hazards
The safety information for this compound indicates that it has the GHS07 pictogram, with the signal word “Warning”. The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
While specific future directions for “[2-(2-Bromophenyl)-1,3-thiazol-4-yl]acetic acid” were not found in the search results, research into thiazole compounds is ongoing due to their diverse biological activities . Further studies could explore the potential applications of these compounds in various fields, including medicine and pharmacology.
properties
IUPAC Name |
2-[2-(2-bromophenyl)-1,3-thiazol-4-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2S/c12-9-4-2-1-3-8(9)11-13-7(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHHVQRALNUQHBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=CS2)CC(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(2-Bromophenyl)-1,3-thiazol-4-yl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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